(2-Chloro-benzyl)-(4-methoxy-benzyl)-amine

• IUPAC Name: N-[(2-chlorophenyl)methyl]-1-(4-methoxyphenyl)methanamine
• InChI: InChI=1S/C15H16ClNO/c1-18-14-8-6-12(7-9-14)10-17-11-13-4-2-3-5-15(13)16/h2-9,17H,10-11H2,1H3
• InChI Key: SDOUSMKUUPQSOF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNCC2=CC=CC=C2Cl
• Molecular Formula: C15H16ClNO
• DSSTOX Substance ID: DTXSID80355303
• Molecular Weight: 261.74 g/mol
• CAS No.: 436088-70-9

Description

(2-Chloro-benzyl)-(4-methoxy-benzyl)-amine is a useful research compound. Its molecular formula is C15H16ClNO and its molecular weight is 261.74 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthetic Chemistry Applications

• Synthesis of Agelasine Analogs : The compound has been utilized in the synthesis of N-Methoxy-9-methyl-9H-purin-6-amines, which are important for studying variations in amino/imino tautomer ratios. These compounds are used in creating analogs of natural products with potential biological activities (Roggen & Gundersen, 2008).
• Large-Scale Pharmaceutical Manufacturing Process : It played a role in a two-step process for preparing a pharmaceutical compound, showcasing its relevance in the synthesis of complex molecules for medical applications (Shi et al., 2015).

Material Science Applications

• Modification of Hydrogels : Amine compounds, including variants similar to (2-Chloro-benzyl)-(4-methoxy-benzyl)-amine, have been used to modify poly vinyl alcohol/acrylic acid hydrogels, enhancing their swelling properties and thermal stability. Such modified hydrogels have potential applications in medical and environmental fields (Aly & El-Mohdy, 2015).

Pharmacology Applications

• Antimicrobial Activity : Amines and their derivatives, including those structurally related to this compound, have shown significant antimicrobial properties, suggesting potential use in developing new antimicrobial agents (Habib, Hassan, & El‐Mekabaty, 2013).
• Anticancer Compounds : Palladium(II) and platinum(II) complexes containing benzimidazole ligands, synthesized using compounds similar to this compound, have been evaluated for their cytotoxicity against various cancer cell lines, highlighting the potential for developing new anticancer drugs (Ghani & Mansour, 2011).

Future Directions

Future research could focus on the potential uses of this compound in various industries, such as the pharmaceutical or chemical industry. It could also explore the environmental impact of this compound.

Mechanism of Action

Target of Action

Similar compounds such as 2-chlorobenzyl chloride have been used as sensory irritants to evaluate the characteristic modifications of the normal breathing pattern of exposed mice .

Biochemical Pathways

For instance, o-chlorobenzylchloride was found to inhibit the growth of Saccharomyces cerevisiae and to lower the contents of sterols and fatty acids .

Result of Action

For example, 2-Chlorobenzyl chloride was used as a sensory irritant to evaluate the characteristic modifications of the normal breathing pattern of exposed mice .